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Compound of Interest

Compound Name: Acetazolamide-d3

Cat. No.: B1139258

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage recommendations
for Acetazolamide-d3. The information is intended to ensure the safe and effective use of this
compound in a laboratory setting.

Chemical and Physical Properties

Acetazolamide-d3 is the deuterated form of Acetazolamide, a carbonic anhydrase inhibitor. It
Is primarily utilized as an internal standard for the quantification of Acetazolamide in biological
samples using mass spectrometry techniques such as GC-MS or LC-MS.[1][2][3]
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Property Value Source
CAS Number 1189904-01-5 [1][21[2]1[5]
Molecular Formula C4H3D3N403S2 [11[2][41[5]
Molecular Weight 225.26 g/mol [11[4115]

White to off-white or pale
Appearance ] ) [3][6]
yellow solid/crystalline powder

Purity >98% [1]
N Soluble in DMSO and
Solubility [2]
Methanol
Melting Point 258-259 °C [7]
Boiling Point (Predicted) 514.3 £ 33.0 °C at 760 mmHg [7]
Density (Predicted) 2.0+£0.1 g/cm3 [7]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Acetazolamide-d3 is not readily available, the
safety profile is expected to be similar to that of Acetazolamide. The primary hazards are
related to skin and eye irritation.

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.
o P337 + P313: If eye irritation persists: Get medical advice/ attention.
o P362: Take off contaminated clothing and wash before reuse.

General Handling Precautions:

For research and development use only. Not for medicinal, household, or other use.[4]

Avoid contact with skin and eyes.[4][8]

Do not breathe dust.[8]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wash hands thoroughly after handling.[8][9]

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Acetazolamide-d3.

Condition Temperature Duration
Short-term 0-4°C Days to weeks
Long-term -20 °C Months to years

Additional Storage Recommendations:
e Store in a dry and dark place.[1]

e The product is stable for a few weeks during ordinary shipping at ambient temperatures.[1]
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o If stored properly, the shelf life is greater than 2 years.[1]

o Reconstituted solutions (of the non-deuterated form) can be stored for 3 days under
refrigeration (2° to 8°C) or 12 hours at room temperature (20° to 25°C).[10]

Experimental Protocols and Applications

The primary application of Acetazolamide-d3 is as an internal standard for the quantification of
Acetazolamide by GC- or LC-MS.[1][2][3]

General Workflow for Quantification using LC-MS
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Caption: General workflow for the quantification of Acetazolamide using Acetazolamide-d3 as
an internal standard.

Mechanism of Action of Acetazolamide

Acetazolamide is a potent inhibitor of carbonic anhydrase (CA), an enzyme that catalyzes the
reversible hydration of carbon dioxide.[11] This inhibition has several physiological effects.

Carbonic Anhydrase Inhibition

. Acetazolamide

[Carbonic Anhydrase (CA)

catalyzes inhibition leads to inhibition leads to inhibition leads to

CNS Effects
(e.g., Epilepsy)

iological Effects

_ Diuresis Decreased Intraocular
(HZO *+CO2<=> HZCOS’] GRenal HCO3- Ioss)} [ Pressure ]

Click to download full resolution via product page
Caption: Simplified mechanism of action of Acetazolamide as a carbonic anhydrase inhibitor.

First Aid Measures

In case of exposure, follow these first aid measures. This information is based on the SDS for
Acetazolamide and should be applicable to Acetazolamide-d3.
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Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water.[4] If skin

irritation occurs, get medical attention.[9]

Rinse with pure water for at least 15 minutes.[4]

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[9] If eye irritation persists,

get medical attention.[9]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Firefighting and Accidental Release Measures

Firefighting:
¢ Use an extinguishing agent suitable for the surrounding fire.[9]
 In case of fire, wear self-contained breathing apparatus.[8]

Accidental Release:

Avoid dust formation.[8]

Take up mechanically and place in appropriate containers for disposal.[8]

Ventilate the affected area.[3]

Avoid release to the environment.[8]
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This guide is intended for informational purposes for trained laboratory personnel. Always refer
to the specific Certificate of Analysis and any available Safety Data Sheets for the most
accurate and up-to-date information. Always use good laboratory practices when handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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